Cas no 1394820-10-0 (Methyl 2-(piperazin-1-yl)benzoate hydrochloride)

• Product Name: Methyl 2-(piperazin-1-yl)benzoate hydrochloride
• CAS No: 1394820-10-0
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD22393685
• CID: 2092328
• PubChem ID: 73013019
• Update Time: 2025-09-23

Methyl 2-(piperazin-1-yl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(piperazin-1-yl)benzoate hydrochloride
• 1394820-10-0
• methyl 2-(piperazin-1-yl)benzoate-HCl
• I11805
• AKOS024464147
• methyl 2-piperazin-1-ylbenzoate;hydrochloride
• AS-67530

• MDL： MFCD22393685
• Inchi： 1S/C12H16N2O2.ClH/c1-16-12(15)10-4-2-3-5-11(10)14-8-6-13-7-9-14;/h2-5,13H,6-9H2,1H3;1H
• InChI Key： JLEQQBYYTSFLNJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CC=1N1CCNCC1)=O

Computed Properties

• Exact Mass: 256.098
• Monoisotopic Mass: 256.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Additional information on Methyl 2-(piperazin-1-yl)benzoate hydrochloride

Recent Advances in the Application of Methyl 2-(piperazin-1-yl)benzoate hydrochloride (CAS: 1394820-10-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-(piperazin-1-yl)benzoate hydrochloride (CAS: 1394820-10-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its piperazine and benzoate functional groups, has been explored for its role as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, antimicrobial resistance, and cancer therapy.

One of the key areas of research involving Methyl 2-(piperazin-1-yl)benzoate hydrochloride is its use as a building block for the synthesis of serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high affinity for 5-HT1A and 5-HT2A receptors, suggesting potential applications in the treatment of anxiety and depression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, providing a foundation for further optimization.

In addition to its CNS applications, Methyl 2-(piperazin-1-yl)benzoate hydrochloride has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when incorporated into novel quinolone derivatives, showed promising activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Another groundbreaking study, published in ACS Chemical Biology in early 2024, explored the use of Methyl 2-(piperazin-1-yl)benzoate hydrochloride as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs). The researchers designed a library of compounds based on this scaffold and identified several candidates that effectively disrupted the interaction between p53 and MDM2, a critical target in cancer therapy. The lead compound from this study demonstrated nanomolar inhibitory activity in both biochemical and cellular assays, highlighting its potential as a chemotherapeutic agent.

The synthetic versatility of Methyl 2-(piperazin-1-yl)benzoate hydrochloride has also been a focus of recent research. A 2023 paper in Organic Letters detailed a novel, scalable synthesis route for this compound, employing a one-pot reductive amination strategy that improved yield and reduced waste compared to traditional methods. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-(piperazin-1-yl)benzoate hydrochloride-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. However, the compound's demonstrated versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in chemical biology and drug discovery.

In conclusion, Methyl 2-(piperazin-1-yl)benzoate hydrochloride (CAS: 1394820-10-0) represents a compelling case study in the intersection of chemical synthesis and biological application. Its recent applications in CNS drug discovery, antimicrobial development, and cancer therapy underscore its potential as a multifunctional scaffold. As research in this area progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing the field of precision medicine.